4-Phenyldibenzothiophene
Overview
Description
4-Phenyldibenzothiophene is a chemical compound that has been investigated for its geochemical significance in crude oils and source rocks . It is one of the most abundant among the dibenzothiophene and its derivatives in the crude oils and rock samples .
Molecular Structure Analysis
The molecular formula of 4-Phenyldibenzothiophene is C18H12S . It has an average mass of 260.353 Da and a monoisotopic mass of 260.065979 Da . The structure of this compound is also available as a 2D Mol file .Scientific Research Applications
Source Facies Indicators
4-Phenyldibenzothiophene is used as a source facies indicator in geological studies . The ratio values of phenyldibenzothiophene in rock samples can indicate the type of source rocks and crude oils, which can have mixed input of terrestrial and marine organic matter .
Depositional Environment Indicators
The distribution patterns of 4-Phenyldibenzothiophene and its derivatives can provide valuable information about the depositional environments of source rocks and crude oils . These environments can range from lacustrine-fluvial/deltaic environments to early mature stages .
Thermal Maturity Indicators
4-Phenyldibenzothiophene is used as a thermal maturity indicator . The distribution and abundance of 4-Phenyldibenzothiophene and its derivatives can indicate the thermal maturity status of crude oils and source rocks .
Lithology Indicators
The ratio of 4-Phenyldibenzothiophene isomers in oils and rock samples can suggest source rocks with shale lithologies . This makes 4-Phenyldibenzothiophene a potential lithology indicator .
Paleoenvironment Indicators
The distribution of 4-Phenyldibenzothiophene isomers can also be used to study the influence of depositional environment and lithology on the distribution of the MDBT isomers . This makes 4-Phenyldibenzothiophene a potential paleoenvironment indicator .
Materials for Solid Lighting and Display Devices
4-Phenyldibenzothiophene is also used in the development of materials with thermally activated delayed fluorescence (TADF) . Due to the merits of diverse emission colors, high efficiency, and low cost, TADF molecules like 4-Phenyldibenzothiophene are highly potent in next-generation solid lighting and display devices .
properties
IUPAC Name |
4-phenyldibenzothiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12S/c1-2-7-13(8-3-1)14-10-6-11-16-15-9-4-5-12-17(15)19-18(14)16/h1-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMCNAHBDZUYGJG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC3=C2SC4=CC=CC=C34 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90423764 |
Source
|
| Record name | 4-Phenyldibenzothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90423764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenyldibenzothiophene | |
CAS RN |
104601-39-0 |
Source
|
| Record name | 4-Phenyldibenzothiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90423764 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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